Cas no 879399-74-3 (Piperidine, 4-[1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-yl]-)

Piperidine, 4-[1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-yl]- structure
879399-74-3 structure
Product Name:Piperidine, 4-[1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-yl]-
CAS No:879399-74-3
MF:C13H23N3
MW:221.341822862625
CID:650519
PubChem ID:11557609
Update Time:2025-04-19

Piperidine, 4-[1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 4-[1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-yl]-
    • 4-(2-tert-butyl-5-methylpyrazol-3-yl)piperidine
    • 4-[1-(1,1-Dimethylethyl)-3-methyl-1H-pyrazol-5-yl]piperidine
    • IFRZVQGNTASXKO-UHFFFAOYSA-N
    • FT-0768309
    • 879399-74-3
    • 4-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)piperidine
    • DTXSID20468542
    • SCHEMBL4232850
    • Inchi: 1S/C13H23N3/c1-10-9-12(11-5-7-14-8-6-11)16(15-10)13(2,3)4/h9,11,14H,5-8H2,1-4H3
    • InChI Key: IFRZVQGNTASXKO-UHFFFAOYSA-N
    • SMILES: N1(C(C)(C)C)C(=CC(C)=N1)C1CCNCC1

Computed Properties

  • Exact Mass: 221.189197746g/mol
  • Monoisotopic Mass: 221.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.8Ų
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